tert-butyl N-[3-(hydroxymethyl)-4-methylphenyl]carbamate

• IUPAC Name: tert-butyl N-[3-(hydroxymethyl)-4-methylphenyl]carbamate
• InChI: InChI=1S/C13H19NO3/c1-9-5-6-11(7-10(9)8-15)14-12(16)17-13(2,3)4/h5-7,15H,8H2,1-4H3,(H,14,16)
• InChI Key: HTSDSGISRDNGHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)OC(C)(C)C)CO
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

tert-Butyl N-[3-(hydroxymethyl)-4-methylphenyl]carbamate: is an organic compound with the molecular formula C13H19NO3. It is a derivative of carbamic acid and is often used in organic synthesis and pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl N-[3-(hydroxymethyl)-4-methylphenyl]carbamate typically involves the reaction of 3-(hydroxymethyl)-4-methylphenylamine with tert-butyl chloroformate. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane .

Industrial Production Methods: Industrial production methods for this compound are similar to laboratory synthesis but are scaled up. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents like hydrogen in the presence of a palladium catalyst.

Substitution: The hydroxymethyl group can undergo nucleophilic substitution reactions with various nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as alkoxides or amines in an organic solvent.

Major Products Formed:

Oxidation: Carboxylic acids.

Reduction: Amines.

Substitution: Various substituted carbamates.

Scientific Research Applications

Chemistry: tert-Butyl N-[3-(hydroxymethyl)-4-methylphenyl]carbamate is used as a protecting group for amines in organic synthesis. It helps in the selective protection and deprotection of functional groups during multi-step synthesis .

Biology: In biological research, this compound is used to study enzyme-substrate interactions and protein modifications. It serves as a model compound for understanding the behavior of carbamates in biological systems .

Medicine: In pharmaceutical research, this compound is investigated for its potential as a prodrug. It can be used to improve the bioavailability and stability of active pharmaceutical ingredients .

Industry: In the chemical industry, this compound is used in the production of polymers and coatings. It acts as a stabilizer and modifier to enhance the properties of the final product .

Mechanism of Action

The mechanism of action of tert-butyl N-[3-(hydroxymethyl)-4-methylphenyl]carbamate involves its interaction with specific molecular targets such as enzymes and receptors. The carbamate group can form covalent bonds with nucleophilic residues in proteins, leading to the inhibition or modification of enzyme activity. This interaction is crucial for its use as a protecting group in organic synthesis and as a potential prodrug in pharmaceutical research .

Comparison with Similar Compounds

• tert-Butyl N-(2-hydroxyethyl)carbamate
• tert-Butyl N-(3-aminopropyl)carbamate
• tert-Butyl N-(4-hydroxyphenyl)carbamate

Comparison:

• tert-Butyl N-[3-(hydroxymethyl)-4-methylphenyl]carbamate is unique due to the presence of both hydroxymethyl and methyl groups on the phenyl ring, which provides distinct reactivity and stability compared to other carbamates.
• tert-Butyl N-(2-hydroxyethyl)carbamate lacks the aromatic ring, making it less stable and less reactive in certain conditions.
• tert-Butyl N-(3-aminopropyl)carbamate has an additional amine group, which can lead to different reactivity and applications.
• tert-Butyl N-(4-hydroxyphenyl)carbamate has a hydroxyl group directly attached to the phenyl ring, which can influence its reactivity and interaction with biological targets .